Cas no 12174-41-3 (Rhabdophane (VAN))

Rhabdophane (VAN) structure
Rhabdophane (VAN) structure
Product Name:Rhabdophane (VAN)
CAS No:12174-41-3
MF:CeH2LaO5P
MW:392.008141040802
CID:208476
PubChem ID:3081422
Update Time:2025-04-19

Rhabdophane (VAN) Chemical and Physical Properties

Names and Identifiers

    • Rhabdophane (VAN)
    • cerium,lanthanum,phosphate,hydrate
    • rhabdophane
    • cerium
    • hydrate
    • lanthanum
    • phosphate
    • Phosphocerite
    • cerium;lanthanum;phosphate;hydrate
    • DTXSID50153353
    • 12174-41-3
    • Inchi: 1S/Ce.La.H3O4P.H2O/c;;1-5(2,3)4;/h;;(H3,1,2,3,4);1H2/p-3
    • InChI Key: VVPKMGWILYHAOG-UHFFFAOYSA-K
    • SMILES: [Ce].[La].P(=O)([O-])([O-])[O-].O

Computed Properties

  • Exact Mass: 391.77580g/mol
  • Monoisotopic Mass: 391.77580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 36.8
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.2Ų
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